Cas no 742106-57-6 (1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-ethyldecahydro-, (1S,5S)-)

• Product Name: 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-ethyldecahydro-, (1S,5S)-
• CAS No: 742106-57-6
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 560399
• PubChem ID: 45095454
• Update Time: 2025-04-19

1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-ethyldecahydro-, (1S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-ethyldecahydro-, (1S,5S)-
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,3-ethyldecahydro-,(1S,5S)-(9CI)
• 742106-57-6

• Inchi： 1S/C13H22N2O/c1-2-14-7-10-6-11(9-14)12-4-3-5-13(16)15(12)8-10/h10-12H,2-9H2,1H3/t10-,11-,12?/m0/s1
• InChI Key： LRDWBDXBFHPTGD-NDQFZYFBSA-N
• SMILES： O=C1CCCC2[C@@H]3CN(CC)C[C@@H](CN21)C3

Computed Properties

• Exact Mass: 222.173
• Monoisotopic Mass: 222.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 1